Cas no 616866-44-5 (D-Aspartic acid, N-[(4-methylphenyl)sulfonyl]-, dimethyl ester)

• Product Name: D-Aspartic acid, N-[(4-methylphenyl)sulfonyl]-, dimethyl ester
• CAS No: 616866-44-5
• MF: C₁₃H₁₇NO₆S
• MW: 315.34218287468
• CID: 470059
• PubChem ID: 36586787
• Update Time: 2025-04-19

D-Aspartic acid, N-[(4-methylphenyl)sulfonyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• D-Aspartic acid, N-[(4-methylphenyl)sulfonyl]-, dimethyl ester
• dimethyl (2R)-2-[(4-methylphenyl)sulfonylamino]butanedioate
• Dimethyl N-(4-methylbenzene-1-sulfonyl)-D-aspartate
• 616866-44-5
• DTXSID80653174

• Inchi： 1S/C13H17NO6S/c1-9-4-6-10(7-5-9)21(17,18)14-11(13(16)20-3)8-12(15)19-2/h4-7,11,14H,8H2,1-3H3/t11-/m1/s1
• InChI Key： QYRKJZWJYSQCPH-LLVKDONJSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@@H](C(=O)OC)CC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 315.07771
• Monoisotopic Mass: 315.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 98.77